5-[3-(Hydroxymethyl)phenyl]thiophene-2-carbonitrile

• IUPAC Name: 5-[3-(hydroxymethyl)phenyl]thiophene-2-carbonitrile
• InChI: InChI=1S/C12H9NOS/c13-7-11-4-5-12(15-11)10-3-1-2-9(6-10)8-14/h1-6,14H,8H2
• InChI Key: DKABHGUKEGNMPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=C(S2)C#N)CO
• Molecular Formula: C12H9NOS
• Molecular Weight: 215.27 g/mol
• CAS No.: 1349717-27-6

Description

3-(5-Cyanothiophen-2-yl)benzyl alcohol is a chemical compound with the molecular formula C12H9NOS. It is a derivative of benzyl alcohol, which is an organic compound with a hydroxyl group (-OH) attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of 3-(5-Cyanothiophen-2-yl)benzyl alcohol consists of a benzyl group (a benzene ring attached to a CH2 group) and a 5-cyanothiophen-2-yl group (a thiophene ring with a cyano group attached at the 5-position).

Chemical Reactions Analysis

Benzyl alcohol, a related compound, can undergo various chemical reactions. It can be oxidized to produce aldehydes and ketones, which upon further oxidation give carboxylic acids. It can also undergo substitution reactions.

Scientific Research Applications

Catalytic Applications

The study by Keresszegi et al. (2005) explored the aerobic oxidation of alcohols, including benzyl alcohol, on a Pd/Al2O3 catalyst, highlighting the role of CO formation and the mechanistic insights into alcohol oxidation processes. This work underscores the importance of catalytic systems in facilitating the conversion of alcohols to carbonyl compounds, which could be extended to compounds like "3-(5-Cyanothiophen-2-yl)benzyl alcohol" for synthesizing valuable intermediates in organic chemistry and industrial applications (Keresszegi et al., 2005).

Material Science and Photovoltaics

In material science and photovoltaics, the incorporation of thiophene derivatives has been demonstrated to enhance the performance of organic solar cells. The study by Kong et al. (2019) investigated the impact of alcohol solvent treatments on non-fullerene organic solar cells, demonstrating that modifications in the solvent processing conditions could significantly improve device efficiency. Such findings suggest that functionalized thiophene derivatives, akin to "3-(5-Cyanothiophen-2-yl)benzyl alcohol," could be valuable in designing and optimizing photovoltaic materials for enhanced light absorption and charge transport properties (Kong et al., 2019).

Organic Synthesis and Fluorescence Applications

The application of thiophene derivatives in organic synthesis, particularly in the context of fluorescence derivatization, was explored by Iwata et al. (1986). They identified a highly sensitive fluorescence derivatization reagent for alcohols, which could be relevant for analytical chemistry applications involving "3-(5-Cyanothiophen-2-yl)benzyl alcohol" and its derivatives. Such compounds might serve as precursors or intermediates in the synthesis of fluorescent markers or probes for biochemical research (Iwata et al., 1986).

Future Directions

Thiophene-based analogs, like 3-(5-Cyanothiophen-2-yl)benzyl alcohol, have been the focus of many scientists due to their potential as biologically active compounds. Future research may focus on developing efficient catalysts for the production of benzyl alcohol derivatives and exploring their potential applications in various fields.